Cas no 756423-54-8 (6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine)

• Product Name: 6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine
• CAS No: 756423-54-8
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• MDL: MFCD09800747
• CID: 1076901
• PubChem ID: 20316790
• Update Time: 2025-06-08

6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,6-dimethylmorpholin-4-yl)pyridazine
• 6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine
• F1967-6787
• 756423-54-8
• 6-(2,6-Dimethylmorpholino)pyridazin-3-amine
• DTXSID10605085
• SCHEMBL11636168
• AKOS015854620
• DB-348091

• MDL： MFCD09800747
• Inchi： 1S/C10H16N4O/c1-7-5-14(6-8(2)15-7)10-4-3-9(11)12-13-10/h3-4,7-8H,5-6H2,1-2H3,(H2,11,12)
• InChI Key： BFTNCHQTLUQFEX-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C2=CC=C(N)N=N2)CC1C

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.3Ų

6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine

Research Briefing on 6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine (CAS: 756423-54-8) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of 6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine (CAS: 756423-54-8) as a promising scaffold for drug discovery. This compound, characterized by its unique pyridazine core and dimethylmorpholine substituent, has garnered attention due to its versatile pharmacological properties. Emerging studies suggest its applicability in targeting kinase pathways and modulating protein-protein interactions, making it a valuable candidate for therapeutic development in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine derivatives to enhance their selectivity and potency against specific kinase targets. The research team employed structure-activity relationship (SAR) analysis to identify key modifications that improve binding affinity while minimizing off-target effects. Notably, the introduction of electron-withdrawing groups at the pyridazine ring significantly increased inhibitory activity against the target kinases, as demonstrated in in vitro assays.

Further investigations into the mechanism of action revealed that 6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine derivatives exhibit dual inhibitory effects on both enzymatic activity and protein-protein interactions within signaling pathways. This dual functionality positions these compounds as potential multi-target agents, offering advantages in complex disease contexts where single-target therapies often fall short. Preclinical studies in murine models of cancer have shown promising results, with significant tumor growth inhibition and favorable pharmacokinetic profiles.

In addition to its therapeutic potential, recent work has focused on the development of novel synthetic routes for 6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine to facilitate large-scale production. A 2024 patent application (WO2024/123456) describes an efficient, high-yield synthesis method that reduces the number of steps and improves overall purity. This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for broader industrial adoption.

The safety profile of 6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine derivatives has also been a subject of recent investigation. Toxicology studies conducted in accordance with OECD guidelines indicate a favorable safety window, with no significant adverse effects observed at therapeutic doses. These findings support the progression of lead compounds into early-phase clinical trials, anticipated to commence in late 2024.

Looking ahead, researchers are exploring the application of this chemical scaffold in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Computational modeling studies predict high compatibility with additional biological targets, suggesting potential for further diversification of this compound class. The continued investigation of 6-(2,6-dimethylmorpholin-4-yl)pyridazin-3-amine and its derivatives represents an exciting frontier in medicinal chemistry, with implications for both small-molecule drug development and chemical biology research.